N-(2,3-dihydro-1H-inden-1-yl)-6-methoxy-N-methylpyridine-3-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-6-methoxy-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C17H18N2O2/c1-19(15-9-7-12-5-3-4-6-14(12)15)17(20)13-8-10-16(21-2)18-11-13/h3-6,8,10-11,15H,7,9H2,1-2H3
• InChI Key: AAPOBRHYQCAEQU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC2=CC=CC=C12)C(=O)C3=CN=C(C=C3)OC
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-(2,3-dihydro-1H-inden-1-yl)-6-methoxy-N-methylpyridine-3-carboxamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is commonly referred to as "DMPI" and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of DMPI is not fully understood, but it is believed to involve the modulation of certain signaling pathways in the body. Specifically, DMPI has been shown to interact with specific receptors in the brain and nervous system, which can lead to the activation or inhibition of certain cellular processes.
Biochemical and Physiological Effects:
DMPI has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of specific cellular pathways. In addition, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties, which make it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPI is its unique chemical structure, which makes it a valuable tool for studying various biological processes. However, the complex synthesis method and limited availability of this compound can make it difficult to use in large-scale experiments.

Future Directions

There are many potential future directions for the study of DMPI, including the development of new drugs for the treatment of various diseases, the exploration of its potential applications in neuroscience and neurodegenerative diseases, and the investigation of its potential as a tool for studying specific cellular processes. Further research is needed to fully understand the mechanism of action of DMPI and its potential applications in various fields.

Synthesis Methods

The synthesis of DMPI can be achieved through a multi-step process that involves the reaction of various chemical compounds. The most commonly used method involves the reaction of 2,3-dihydro-1H-indene-1-carboxylic acid with 2-methoxypyridine-3-carboxylic acid under specific reaction conditions. The resulting product is then subjected to a series of steps that involve the use of different reagents and solvents to obtain the final product.

Scientific Research Applications

DMPI has been extensively studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and drug discovery. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-neurodegenerative properties.